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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B1616187

An In-depth Technical Guide to Disperse Red 91

This technical guide provides a comprehensive overview of the chemical structure, properties,
and relevant experimental protocols for Disperse Red 91. The information is intended for
researchers, scientists, and professionals in drug development and related fields who may
encounter this compound.

Chemical Identity and Structure

Disperse Red 91 is an anthraquinone-based dye known for its application in coloring synthetic
fibers. Its chemical identity is well-established, providing a foundation for understanding its
behavior and properties.

Chemical Structure:

The molecular structure of Disperse Red 91 is characterized by a central anthraquinone core,
which is substituted with an amino group, a hydroxyl group, and a (6-hydroxyhexyl)oxy side
chain.
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Figure 1. Chemical Structure of Disperse Red 91.

Table 1: Chemical Identifiers for Disperse Red 91

Identifier Value

1-amino-4-hydroxy-2-((6-

IUPAC Name .
hydroxyhexyl)oxy)anthracene-9,10-dione
CAS Number 12236-10-1; 34231-26-0
Molecular Formula C20H21NOs
Molecular Weight 355.38 g/mol
C.l. 60753, Disperse Red C-B, Disperse Red
Synonyms

REL, Disperse Pink E-FBL

Physicochemical Properties

The physical and chemical properties of Disperse Red 91 are crucial for its application,
particularly in dyeing processes, and for assessing its environmental fate and potential
biological interactions.

Table 2: Physicochemical Properties of Disperse Red 91
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Property Value Reference/Notes
Physical State Red powder [1]
] ] ] Data not found in publicly
Melting Point Not available ) )
available literature.
- ) ] Data not found in publicly
Boiling Point Not available ) ]
available literature.
) ) As a disperse dye, it has
. Low in water; Soluble in some ,
Solubility inherently low aqueous

organic solvents

solubility.

Heat Resistance

High, up to 300°C

[2]

UV-Vis Absorption Max (Amax)

Varies with solvent

The chromophoric
anthraquinone structure leads
to strong absorption in the
visible region. Specific Amax

values are solvent-dependent.

[3]

Experimental Protocols

This section outlines key experimental methodologies related to the synthesis and application

of Disperse Red 91.

Synthesis of Disperse Red 91

A general manufacturing method for Disperse Red 91 involves a multi-step chemical

synthesis.[4]

General Synthesis Pathway:
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Caption: General synthesis workflow for Disperse Red 91.

Detailed Protocol: A detailed, step-by-step laboratory synthesis protocol for Disperse Red 91 is
not readily available in peer-reviewed literature. The general method involves the halogenation
and subsequent hydrolysis of 1-aminoanthracene-9,10-dione, followed by a condensation
reaction with hexanediol.[4] The synthesis of similar 1-amino-4-hydroxyanthraquinones can be
achieved by reacting 1,4-dihydroxyanthraquinone with the corresponding amine.

Dyeing of Polyester Fabric

Disperse dyes are the primary class of dyes used for coloring polyester fibers. The process
typically requires high temperatures to facilitate the diffusion of the dye into the hydrophobic
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High-Temperature Dyeing Method:
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Caption: Workflow for high-temperature polyester dyeing with disperse dyes.
Detailed Protocol for High-Temperature Dyeing:[1][5]
e Dye Bath Preparation:
o Prepare a paste of the required amount of Disperse Red 91 with a dispersing agent.
o Add this paste to the dye bath containing water.
o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.
e Dyeing:
o Introduce the polyester fabric into the dye bath at approximately 60°C.
o Raise the temperature of the dye bath to 130°C over a period of 30-45 minutes.
o Maintain this temperature for at least 60 minutes to ensure dye penetration and fixation.
o Gradually cool the dye bath to 60°C.

o After-treatment (Reduction Clearing):

o

Rinse the dyed fabric with hot water.

[¢]

Prepare a solution containing sodium hydrosulfite (1-2 g/L) and caustic soda (1-2 g/L).

[¢]

Treat the fabric in this solution at 70-80°C for 15-20 minutes to remove any unfixed dye
from the surface.

[¢]

Thoroughly rinse the fabric with water and then neutralize with a weak acid if necessary.

[e]

Dry the fabric.

Toxicological and Environmental Considerations
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The toxicological profile of Disperse Red 91 is not extensively documented in publicly

accessible literature. However, information on related disperse dyes can provide some insights

into potential hazards.

Table 3: Summary of Toxicological and Environmental Data

Aspect

Information Reference/Notes

Human Health

A study on a mixture of

anthraquinone violet dyes,

which may include compounds
structurally similar to Disperse [61[7]
Red 91, has been conducted.

[6] Disperse dyes, in general,

can be potential sensitizers.

Acute Toxicity

Specific LD50 or LC50 data for
Disperse Red 91 are not

readily available.

Environmental Fate

Disperse dyes are

characterized by low water

solubility and tend to partition

to sludge and sediments in [819]
aguatic environments. They

are generally considered to be

not readily biodegradable.

Ecotoxicity

Data specific to Disperse Red

91 is limited. Related disperse

dyes have shown varying [10]
levels of toxicity to aquatic

organisms.

It is important to handle Disperse Red 91 with appropriate personal protective equipment,

including gloves, safety glasses, and respiratory protection, especially when handling the

powder form, to minimize exposure.
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Conclusion

Disperse Red 91 is a technically important anthraquinone dye for synthetic fibers. While its
fundamental chemical identity is well-defined, there is a lack of comprehensive, publicly
available data on its specific physicochemical properties, detailed synthesis protocols, and a
complete toxicological profile. The provided experimental protocols for dyeing are based on
general procedures for this class of dyes and should be optimized for specific applications.
Further research would be beneficial to fill the existing data gaps and provide a more complete
understanding of this compound for both industrial and research purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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